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Introduction
The presence of nitrosamine impurities in pharmaceutical products is a significant safety

concern due to their classification as probable human carcinogens.[1] Regulatory agencies

worldwide have implemented stringent guidelines for the monitoring and control of these

impurities in active pharmaceutical ingredients (APIs) and finished drug products. Vortioxetine,

an antidepressant, is susceptible to the formation of nitrosamine impurities, particularly N-
nitroso-vortioxetine, a nitrosamine drug substance related impurity (NDSRI).[2][3] This

application note provides a detailed protocol for the analysis of volatile nitrosamines in

vortioxetine using Gas Chromatography-Mass Spectrometry (GC-MS), a robust and sensitive

analytical technique for this purpose.[1]

Gas chromatography coupled with mass spectrometry (GC-MS) is a powerful and widely used

technique for the separation, identification, and quantification of volatile and semi-volatile

compounds. For enhanced selectivity and to meet the low detection limits required by

regulatory bodies, tandem mass spectrometry (GC-MS/MS) is often employed.[1][4] This
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document outlines a comprehensive workflow, from sample preparation to data analysis, for the

determination of nitrosamines in vortioxetine.

Experimental Protocols
Sample Preparation
The choice of sample preparation method depends on the solubility of the vortioxetine sample.

Both a direct injection and a liquid-liquid extraction method are presented below. It is crucial to

minimize sample exposure to air and light to prevent the formation or degradation of

nitrosamines.[4][5] The use of amber glassware is recommended.[4]

Method A: Direct Dissolution (for samples soluble in organic solvents)[6]

Weigh 100-500 mg of the vortioxetine drug substance or ground tablets into a suitable

centrifuge tube.

Add a known volume (e.g., 5 mL) of dichloromethane.

Add the internal standard solution.

Vortex for 20 minutes to ensure complete dissolution or extraction.

Centrifuge at 10,000 rpm for 10 minutes.

Filter the supernatant through a 0.2 µm syringe filter into a GC vial for analysis.[6]

Method B: Liquid-Liquid Extraction (for water-soluble samples)[1][6]

Weigh 100-500 mg of the vortioxetine sample into a centrifuge tube.

Dissolve the sample in a known volume (e.g., 8 mL) of 1 M sodium hydroxide solution.

Add the internal standard solution.

Add 2.0 mL of dichloromethane and vortex for at least 5 minutes.

Centrifuge the suspension at approximately 10,000 g for at least 5 minutes.[7]
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Carefully collect the organic (dichloromethane) layer and filter it through a 0.2 µm syringe

filter into a GC vial.[6]

GC-MS/MS Instrumental Conditions
The following are typical GC-MS/MS conditions that can be adapted for the analysis of volatile

nitrosamines in vortioxetine.

Parameter Condition

GC System Agilent 8890 GC or equivalent

Mass Spectrometer
Agilent 7010B Triple Quadrupole GC/MS or

equivalent

Column
SH-I-624Sil MS (30 m x 0.25 mm I.D., df = 1.4

µm) or equivalent[8]

Injection Volume 1-2 µL[8]

Injection Mode Splitless[8]

Inlet Temperature 250 °C[8]

Oven Program
50 °C (hold for 1 min), then ramp at 20 °C/min

to 250 °C (hold for 3 min)[8]

Carrier Gas Helium at a constant flow

Ion Source Electron Ionization (EI)

Ion Source Temp. 230 °C[8]

Interface Temp. 250 °C[8]

Acquisition Mode Multiple Reaction Monitoring (MRM)

Standard Preparation
Stock Solutions (1000 µg/mL): Prepare individual stock solutions of each target nitrosamine

and internal standard (e.g., NDMA-d6, NDEA-d10) in methanol.[1][6]
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Intermediate Standard Mix (1 µg/mL): Prepare a mixed working standard solution by diluting

the stock solutions in dichloromethane.[1]

Calibration Standards: Prepare a series of calibration standards by serially diluting the

intermediate standard mix with dichloromethane to achieve concentrations ranging from

approximately 0.5 ng/mL to 100 ng/mL.[1]

Quantitative Data Summary
The following tables summarize quantitative data from a UFLC-MS method for the analysis of

N-Nitroso Vortioxetine, which can serve as a reference for expected performance.

Table 1: Limit of Detection (LOD) and Limit of Quantification (LOQ)[2]

Analyte LOD (ppm) LOQ (ppm)

N-Nitroso Vortioxetine 0.660 1.995

Table 2: Precision[2]

Analyte Precision (%RSD)

N-Nitroso Vortioxetine 1.07

Table 3: Accuracy (% Recovery)[2]

Spiked Level % Recovery

LOQ 92.42 - 104.54

50% 92.42 - 104.54

100% 92.42 - 104.54

150% 92.42 - 104.54

Table 4: Linearity[2]
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Analyte Correlation Coefficient (r²)

N-Nitroso Vortioxetine 0.99964

Experimental Workflow and Diagrams
The overall workflow for the GC-MS analysis of volatile nitrosamines in vortioxetine is depicted

in the following diagram.
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Caption: Experimental workflow for GC-MS analysis of nitrosamines in vortioxetine.
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The logical relationship for ensuring accurate and reliable results in nitrosamine analysis

involves a series of verification and validation steps.

Method Validation (ICH Q2(R1))

Specificity Linearity Accuracy Precision LOD & LOQ Robustness

System Suitability Testing Quality Control Checks

Reliable & Accurate Results

Click to download full resolution via product page

Caption: Logical relationship for analytical method validation.

Conclusion
This application note provides a comprehensive protocol for the GC-MS analysis of volatile

nitrosamines in vortioxetine. The described methods for sample preparation, instrumental

analysis, and quantification are based on established practices and regulatory guidance.[1][4]

[6] Adherence to a well-validated analytical method is crucial for ensuring the safety and quality

of pharmaceutical products by accurately monitoring and controlling the levels of these

potentially carcinogenic impurities. The provided workflow and logical diagrams serve as a

guide for researchers and scientists in the development and implementation of robust analytical

methods for nitrosamine analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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